Regulation and photocatalytic degradation mechanism of a hydroxyl modified UiO-66 type metal organic framework
RSC Advances Pub Date: 2023-02-10 DOI: 10.1039/D3RA00004D
Abstract
Photocatalytic performance can be effectively improved by modifying the functional groups on the organic ligands of metal organic frameworks (MOFs). Herein, the hydroxyl-modified UiO-66 type MOF: UIO-66-2OH(2,3), was successfully synthesized by the method of ligand exchange by the 2,3-dihydroxyterephthalic acid and UIO-66 as raw materials. The mechanism of photocatalytic degradation of methylene blue (MB) by UIO-66-2OH(2,3) shows that the hydroxyl functional group on the organic ligand regulates its electronegativity and expands its light absorption range. The decomposition of MB is carried out in multiple steps under the oxidation of the hydroxyl radical (˙OH). This research result shows the direction for guiding the synthesis of efficient photocatalysts and clarifying the light absorption of MOFs regulated by hydroxyl functional groups.
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